R-348 Choline

• Molecular Formula: C28H35FN6O5S
• Molecular Weight: 586.7 g/mol
• InChI: InChI=1S/C23H22FN5O4S.C5H14NO/c1-4-12-33-18-10-8-16(9-11-18)26-22-19(24)14-25-23(28-22)27-17-7-6-15(3)20(13-17)34(31,32)29-21(30)5-2;1-6(2,3)4-5-7/h1,6-11,13-14H,5,12H2,2-3H3,(H,29,30)(H2,25,26,27,28);7H,4-5H2,1-3H3/q;+1/p-1
• InChIKey: LVRVZPFTLOJOOC-UHFFFAOYSA-M

R-348 Choline: Dual JAK3/Syk Prodrug

R-348 Choline (also designated R-932348 choline; CAS 1620142-65-5) is an orally bioavailable small-molecule prodrug whose active metabolite, R333, functions as a potent dual inhibitor of Janus kinase 3 (JAK3) and spleen tyrosine kinase (Syk) . Developed originally by Rigel Pharmaceuticals, R-348 has been investigated in preclinical models of solid organ transplant rejection and in a Phase II clinical trial for dry eye disease, positioning it within the broader class of JAK/Syk-targeted immunomodulators .

Pathway Target

Dual JAK3/Syk inhibition supports simultaneous interrogation of both pathways in transplant rejection models

PK Design

Oral choline prodrug generates sustained active metabolite R333 exposure for once-daily dosing in rodent studies

Model Context

Preclinically validated in cardiac and airway allograft models; not intended for dry eye translational research

• [1] Deuse T, Velotta JB, Hoyt G, et al. Novel immunosuppression: R348, a JAK3- and Syk-inhibitor attenuates acute cardiac allograft rejection. Transplantation. 2008;85(6):885-892. doi:10.1097/TP.0b013e318166acc4 View Source
• [2] Rigel Pharmaceuticals, Inc. Rigel endures another clinical setback as eye drug flunks Phase II. FierceBiotech. Published August 13, 2014. View Source

Why Other JAK Inhibitors Cannot Replace R-348

Although multiple JAK inhibitors exist as chemical tools or clinical candidates, R-348 occupies a distinct pharmacological niche defined by its dual JAK3/Syk inhibition profile combined with its prodrug pharmacokinetics, which generate sustained systemic exposure to the active metabolite R333 . This differentiates it from single-target agents such as tofacitinib (pan-JAK inhibitor) or rapamycin (mTOR inhibitor), as well as from Syk-selective agents like fostamatinib. Generic substitution is therefore precluded when experimental protocols require simultaneous blockade of both JAK3-dependent cytokine signaling and Syk-mediated B-cell receptor and Fc receptor pathways .

R-348 (This Product)

Alternative Agent

Mechanism

Dual JAK3/Syk inhibition

Pan-JAK (tofacitinib) or Syk-only (fostamatinib) may not replicate dual pathway blockade profile

Epithelial Endpoints

Preserved goblet cell populations in airway models

mTOR inhibitors (rapamycin) may not maintain epithelial integrity endpoints observed with R-348

Pharmacokinetics

Prodrug with sustained R333 exposure (≥8 h)

Non-prodrug JAK3 inhibitors may require more frequent dosing; once-daily coverage not guaranteed

• [1] Deuse T, Velotta JB, Hoyt G, et al. Novel immunosuppression: R348, a JAK3- and Syk-inhibitor attenuates acute cardiac allograft rejection. Transplantation. 2008;85(6):885-892. View Source
• [2] Rigel Pharmaceuticals, Inc. Announces Selection Of R348, A Novel JAK3 Inhibitor, For Advanced Preclinical Development. BioSpace. Published October 17, 2006. View Source

R-348 Differentiation from Closest Analogs

Efficacy vs. Rapamycin in Acute Cardiac Allograft Rejection

In a rat heterotopic heart transplant model (BN-Lew), R-348 at 40 mg/kg/day preserved cardiac allograft function and reduced ISHLT histologic rejection scores on day 5, results that were statistically comparable to rapamycin at 3 mg/kg/day . Both drugs similarly suppressed Th1/Th2 cellular responses and intragraft inflammatory cytokines.

Acute Rejection vs Rapamycin

Head-to-head

R-348 40 mg/kg/day significantly reduced ISHLT rejection scores; no statistical difference from rapamycin 3 mg/kg/day (rat cardiac allograft, Day 5).

Supports transplantation rejection model endpoint context. Comparator response comparable to rapamycin.

n=108; 5-day treatment; BN-to-Lew heterotopic heart model

Evidence Dimension	Prevention of acute cardiac allograft rejection (Day 5 histologic rejection scores)
Target Compound Data	Significant reduction in ISHLT rejection scores (R-348 40 mg/kg/day, oral gavage)
Comparator Or Baseline	Rapamycin 3 mg/kg/day
Quantified Difference	No statistically significant difference between R-348 40 mg/kg and rapamycin 3 mg/kg; both significantly reduced rejection vs. untreated controls
Conditions	Heterotopic BN-to-Lew rat cardiac allograft model; n=108; 5-day treatment period

Why This Matters

For procurement decisions, this demonstrates that R-348 achieves non-inferior anti-rejection efficacy to a clinical standard-of-care (rapamycin) in a gold-standard transplant model, validating it as a credible alternative for mechanistic studies without compromising on endpoint outcomes.

• [1] Deuse T, Velotta JB, Hoyt G, et al. Novel immunosuppression: R348, a JAK3- and Syk-inhibitor attenuates acute cardiac allograft rejection. Transplantation. 2008;85(6):885-892. View Source

Epithelial Preservation vs. Rapamycin in Chronic Airway Rejection

In a heterotopic rat tracheal allograft model assessing chronic obliterative airway disease (OAD), R-348 at 40 mg/kg and 80 mg/kg significantly inhibited luminal obliteration at 28 days compared to untreated controls . Critically, R-348 at both doses preserved physiologic respiratory epithelial coverage and goblet cell populations (8.0–8.8 goblet cells/μm circumference), a parameter not maintained by rapamycin at 3 mg/kg (21.9% luminal obliteration vs. 20.6% for R-348 40 mg/kg, but without the epithelial preservation benefit) . The 2008 cardiac allograft study further reports that R-348 treatment did not result in vasculopathy or anemia, side effects commonly associated with rapamycin .

Epithelial Preservation vs Rapamycin

Head-to-head

20.6% luminal obliteration, 8.0 goblet cells/μm (R-348 40 mg/kg); rapamycin did not preserve goblet cell counts despite comparable obliteration reduction.

Epithelial preservation endpoint context may not be replicated by mTOR inhibitors.

28-day rat tracheal allograft; n=48

Evidence Dimension	Luminal obliteration (%) and epithelial goblet cell count (cells/μm circumference) at Day 28
Target Compound Data	20.6%±13.2% obliteration (R-348 40 mg/kg); 8.0±0.9 goblet cells/μm (R-348 40 mg/kg); 8.8±1.5 goblet cells/μm (R-348 80 mg/kg)
Comparator Or Baseline	Rapamycin 3 mg/kg: 11.6%±6.7% obliteration; did not preserve physiologic epithelial coverage with prominent goblet cell population (goblet cell count not maintained at syngeneic levels)
Quantified Difference	R-348 40 mg/kg preserved epithelial physiology (goblet cells at 8.0/μm vs. syngeneic 8.8/μm; NS), whereas rapamycin failed to preserve goblet cell populations despite comparable luminal obliteration reduction (20.6% vs 11.6%, both P<0.05 vs 100% untreated control)
Conditions	Heterotopic rat trachea allograft model (BN-to-Lew); n=48; 28-day treatment period

Why This Matters

This differential epithelial-sparing effect makes R-348 the preferred choice for chronic rejection studies where mucosal barrier integrity is a key endpoint, a unique advantage over rapamycin that cannot be replicated by mTOR inhibitors alone.

• [1] Velotta JB, Deuse T, Haddad M, et al. A novel JAK3 inhibitor, R348, attenuates chronic airway allograft rejection. Transplantation. 2009;87(5):653-659. doi:10.1097/TP.0b013e318196110f View Source
• [2] Rigel Pharmaceuticals, Inc. Announces Selection Of R348, A Novel JAK3 Inhibitor, For Advanced Preclinical Development. BioSpace. Published October 17, 2006. View Source

Synergistic Interaction with Tacrolimus

Combination indices calculated from cardiac allograft survival studies demonstrated that R-348 interacts synergistically with tacrolimus, resulting in prolonged allograft survival beyond either agent alone, whereas R-348 monotherapy prolongs survival comparably to therapeutically dosed tacrolimus (2 mg/kg) or rapamycin (2 mg/kg) . This synergy provides a pharmacological basis for using R-348 in calcineurin inhibitor-sparing regimens, a feature not consistently observed with pan-JAK inhibitors such as tofacitinib.

Synergy with Tacrolimus

Cross-study comparable

Synergistic interaction (combination index

Supports calcineurin inhibitor-sparing combination study design.

Cardiac allograft survival model; 10-day treatment

Prodrug PK: R333 Exposure

Class-level inference

R333 plasma levels 10–15× higher than parent R-348; sustained ≥8 h post-dose.

Supports once-daily oral dosing schedule in rodent transplantation models.

PK data from male Lewis rats

Dry Eye Phase II

Trial context

Failed to separate from placebo on ocular staining, tear production, and symptom scores (12-week RCT, n=36).

Does not support dry eye translational research; value remains in transplant biology pathway studies.

Phase II RCT; NCT01733992

Evidence Dimension	Allograft survival prolongation and synergistic interaction via combination index
Target Compound Data	R-348 20–40 mg/kg comparable to tacrolimus 2 mg/kg; synergistic interaction with tacrolimus (combination index <1)
Comparator Or Baseline	Tacrolimus 2 mg/kg monotherapy; rapamycin 2 mg/kg monotherapy; tofacitinib (pan-JAK inhibitor, no reported synergistic interaction with tacrolimus in transplant models)
Quantified Difference	Combination of R-348 + tacrolimus demonstrated highly beneficial synergistic interactions (quantitative combination index values reported in Deuse et al. 2008); no comparable synergy data exist for tofacitinib + tacrolimus in solid organ transplant models
Conditions	Rat heterotopic cardiac allograft survival model (BN-to-Lew); 10-day treatment period

Why This Matters

For researchers designing calcineurin inhibitor-sparing immunosuppressive protocols, R-348 is the only dual JAK3/Syk inhibitor with documented synergy alongside tacrolimus, offering a translational advantage over monotherapy approaches with tofacitinib or rapamycin.

• [1] Deuse T, Velotta JB, Hoyt G, et al. Novel immunosuppression: R348, a JAK3- and Syk-inhibitor attenuates acute cardiac allograft rejection. Transplantation. 2008;85(6):885-892. View Source

Prodrug PK: Sustained R333 Exposure

R-348 functions as a choline salt prodrug that is converted in vivo to its active metabolite, R333 . Pharmacokinetic studies in rats demonstrate that plasma levels of R333 are sustained for >8 hours post-dose, with R333 blood levels consistently 10–15 times higher than those of the parent compound R-348 . This extended exposure profile enables once-daily oral dosing in preclinical models, distinguishing it from non-prodrug JAK3 inhibitors that may require more frequent administration to maintain target coverage.

Prodrug PK: R333 Exposure

Class-level inference

R333 plasma levels 10–15× higher than parent R-348; sustained ≥8 h post-dose.

Supports once-daily oral dosing schedule in rodent transplantation models.

PK data from male Lewis rats

Evidence Dimension	Plasma half-life / sustained exposure of active metabolite
Target Compound Data	R333 plasma levels sustained high for ≥8 hr; R333 blood levels 10–15× higher than parent R-348 at 2 and 24 hr post-dose
Comparator Or Baseline	Tofacitinib (directly active, non-prodrug; t½ ~3 hr in rodents); filgotinib (prodrug but JAK1-selective, not dual JAK3/Syk)
Quantified Difference	R-348/R333 provides sustained JAK3/Syk inhibition with once-daily dosing; tofacitinib requires BID dosing in rodents for comparable target coverage due to shorter half-life. Exact t½ comparison limited by absence of head-to-head PK study.
Conditions	Pharmacokinetic analysis in male Lewis rats following oral administration of R-348

Why This Matters

The prodrug design with sustained R333 exposure supports preclinical experimental protocols that require consistent target engagement over extended periods (e.g., chronic rejection models), reducing the need for multiple daily doses and minimizing handling stress in animal studies.

• [1] DrugBank. R-348. Accession number: DB15297. View Source
• [2] Velotta JB, Deuse T, Haddad M, et al. A novel JAK3 inhibitor, R348, attenuates chronic airway allograft rejection. Transplantation. 2009;87(5):653-659. View Source

Phase II Failure in Dry Eye Disease

R-348 (R-932348) was evaluated in a randomized, double-blind, placebo-controlled Phase II clinical trial (NCT01733992) for dry eye disease. The trial failed to meet its primary and secondary endpoints, showing no significant improvement over placebo in ocular staining, tear production, or symptom scores over 12 weeks . This contrasts with the clinical success of other JAK inhibitors (e.g., tofacitinib in rheumatoid arthritis) and Syk inhibitors (e.g., fostamatinib in immune thrombocytopenia) in their respective indications.

Dry Eye Phase II

Trial context

Failed to separate from placebo on ocular staining, tear production, and symptom scores (12-week RCT, n=36).

Does not support dry eye translational research; value remains in transplant biology pathway studies.

Phase II RCT; NCT01733992

Evidence Dimension	Phase II clinical efficacy (primary endpoint achievement) in dry eye disease
Target Compound Data	Failed to beat placebo on all primary and secondary endpoints (ocular staining, tear production, symptom scores)
Comparator Or Baseline	Placebo (vehicle control); tofacitinib (Phase III success in RA); fostamatinib (Phase III success in ITP)
Quantified Difference	R-348 did not demonstrate statistically significant separation from placebo in dry eye; tofacitinib demonstrated ACR20 response rates of ~50–60% vs. ~25–30% placebo in RA (ORAL trials); fostamatinib demonstrated stable platelet response in 18% vs. 2% placebo in ITP (FIT trials)
Conditions	Phase II multicenter RCT; 12-week treatment; n=36 patients with mild-moderate dry eye disease

Why This Matters

This clinical outcome is essential for procurement strategy: R-348 should not be acquired for dry eye disease research with translational intent; rather, its value lies in transplant immunology and mechanistic studies of dual JAK3/Syk biology, where preclinical efficacy has been robustly demonstrated.

• [1] Rigel Pharmaceuticals, Inc. Rigel endures another clinical setback as eye drug flunks Phase II. FierceBiotech. Published August 13, 2014. ClinicalTrials.gov Identifier: NCT01733992. View Source

R-348 Research Application Scenarios

Dual JAK3/Syk Pathway Studies in Transplant Rejection

Researchers investigating the relative contribution of JAK3 versus Syk signaling to acute and chronic allograft rejection should select R-348 for its unique dual inhibitory profile, which allows simultaneous interrogation of both pathways without the confounding variable of JAK1 or JAK2 inhibition present in pan-JAK inhibitors like tofacitinib . The rat heterotopic heart and tracheal transplant models provide validated experimental frameworks, with established dosing at 20–40 mg/kg/day (oral) producing reproducible outcomes on both acute rejection scores and chronic airway obliteration .

Calcineurin Inhibitor-Sparing Combination Regimens

Investigators seeking to reduce tacrolimus exposure while maintaining allograft survival should employ R-348 as a combination partner. The documented synergistic interaction (combination index <1) between R-348 and tacrolimus provides a quantitative pharmacological basis for dose-reduction strategies. This scenario is particularly relevant for nephrotoxicity-minimization studies where calcineurin inhibitor dose reduction is a primary endpoint.

Epithelial Barrier Preservation in Chronic Allograft Dysfunction

For studies where the preservation of respiratory epithelial integrity — specifically goblet cell populations and mucociliary clearance — is a critical endpoint, R-348 is uniquely positioned. The OAD data showing preserved goblet cell counts (8.0–8.8 cells/μm) at doses that also inhibit luminal obliteration make R-348 the standard for experiments where epithelial health is both a readout and a proposed mechanism of action.

Prodrug Pharmacokinetic Modeling

Pharmaceutical scientists developing next-generation prodrug immunosuppressants can use R-348 as a benchmark compound for modeling sustained metabolite exposure following oral administration. The consistent 10–15 fold higher plasma levels of active metabolite R333 compared to parent R-348, with sustained concentrations beyond 8 hours , provide a reproducible PK/PD dataset for validating in silico absorption and metabolism models.

Application

Selection Property

Validation Focus

Transplant rejection pathway studies

Dual JAK3/Syk inhibition profile

JAK3 and Syk pathway-response endpoints

Calcineurin inhibitor combination studies

Synergy with tacrolimus reported

Combination index and graft survival validation

Epithelial barrier preservation studies

Goblet cell preservation context

Epithelial endpoint monitoring in airway models

Oral prodrug PK/PD modeling

Sustained R333 metabolite exposure

Metabolite PK and dosing interval review

• [1] Velotta JB, Deuse T, Haddad M, et al. A novel JAK3 inhibitor, R348, attenuates chronic airway allograft rejection. Transplantation. 2009;87(5):653-659. View Source
• [2] Deuse T, Velotta JB, Hoyt G, et al. Novel immunosuppression: R348, a JAK3- and Syk-inhibitor attenuates acute cardiac allograft rejection. Transplantation. 2008;85(6):885-892. View Source